Cas no 2172495-31-5 (3-3-(hydroxymethyl)thian-3-yl-1-methylpyrrolidin-3-ol)

• Product Name: 3-3-(hydroxymethyl)thian-3-yl-1-methylpyrrolidin-3-ol
• CAS No: 2172495-31-5
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 6300354
• PubChem ID: 165601694
• Update Time: 2025-07-19

3-3-(hydroxymethyl)thian-3-yl-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(hydroxymethyl)thian-3-yl-1-methylpyrrolidin-3-ol
• 3-[3-(hydroxymethyl)thian-3-yl]-1-methylpyrrolidin-3-ol
• EN300-1642957
• 2172495-31-5

• Inchi： 1S/C11H21NO2S/c1-12-5-4-11(14,7-12)10(8-13)3-2-6-15-9-10/h13-14H,2-9H2,1H3
• InChI Key： HJWLLHYOEIKETF-UHFFFAOYSA-N
• SMILES： S1CCCC(CO)(C1)C1(CN(C)CC1)O

Computed Properties

• Exact Mass: 231.12930009g/mol
• Monoisotopic Mass: 231.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69Ų

Additional information on 3-3-(hydroxymethyl)thian-3-yl-1-methylpyrrolidin-3-ol

Comprehensive Overview of 3-3-(hydroxymethyl)thian-3-yl-1-methylpyrrolidin-3-ol (CAS No. 2172495-31-5)

The compound 3-3-(hydroxymethyl)thian-3-yl-1-methylpyrrolidin-3-ol (CAS No. 2172495-31-5) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound belongs to the class of heterocyclic compounds, which are widely studied for their potential applications in drug discovery and development. The presence of both thiane and pyrrolidine rings, along with hydroxyl and hydroxymethyl functional groups, makes it a versatile candidate for further exploration.

In recent years, the demand for novel bioactive molecules has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in compounds like 3-3-(hydroxymethyl)thian-3-yl-1-methylpyrrolidin-3-ol due to their potential to interact with biological targets. The compound's molecular structure suggests possible applications in modulating enzyme activity or receptor binding, which aligns with current trends in precision medicine and targeted therapy.

The synthesis of 3-3-(hydroxymethyl)thian-3-yl-1-methylpyrrolidin-3-ol involves sophisticated organic chemistry techniques, including ring formation and functional group manipulation. Its CAS No. 2172495-31-5 serves as a unique identifier, facilitating accurate referencing in scientific literature and databases. This is particularly important for researchers who rely on chemical databases and patent searches to identify promising compounds for further study.

One of the key reasons for the growing interest in this compound is its potential role in addressing neurological disorders. The pyrrolidine moiety is a common feature in many central nervous system (CNS) drugs, and the addition of the thiane ring could enhance its pharmacokinetic properties. This has led to speculation about its utility in developing treatments for conditions such as neurodegenerative diseases or cognitive impairments, topics that are frequently searched in academic and medical circles.

Another area of interest is the compound's potential application in catalysis and material science. The presence of multiple hydroxyl groups makes it a candidate for use as a ligand in metal-catalyzed reactions, which are crucial for industrial chemical processes. Additionally, its structural complexity could contribute to the development of advanced polymeric materials, a field that is rapidly evolving due to the demand for sustainable and high-performance materials.

From a computational chemistry perspective, 3-3-(hydroxymethyl)thian-3-yl-1-methylpyrrolidin-3-ol offers an intriguing subject for molecular modeling and docking studies. Researchers are increasingly using AI-driven tools to predict the behavior of such compounds, which aligns with the broader trend of integrating machine learning into drug discovery. This approach not only accelerates the research process but also reduces costs, making it a hot topic in both academic and industrial settings.

In summary, 3-3-(hydroxymethyl)thian-3-yl-1-methylpyrrolidin-3-ol (CAS No. 2172495-31-5) represents a fascinating area of study with potential applications across multiple disciplines. Its unique chemical structure, combined with the growing demand for innovative solutions in pharmaceuticals, materials science, and catalysis, ensures that it will remain a subject of interest for years to come. As research progresses, this compound may unlock new possibilities in science and technology, addressing some of the most pressing challenges of our time.